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Compound of Interest

Compound Name: 2-(Furan-2-yl)azepane

Cat. No.: B1335448

For immediate reference, this document outlines the essential safety protocols and disposal
procedures for 2-(Furan-2-yl)azepane. Adherence to these guidelines is critical for ensuring
the safety of laboratory personnel and maintaining regulatory compliance.

While a specific Safety Data Sheet (SDS) for 2-(Furan-2-yl)azepane is not readily available, its
structural components—a furan ring and an azepane ring—necessitate that it be handled as a
hazardous chemical. The following procedures are based on the known hazards of furan and
general best practices for chemical waste management. Furan is known to be a flammable
liquid that can form explosive peroxides and is harmful if ingested, inhaled, or absorbed
through the skin.[1][2][3] Therefore, 2-(Furan-2-yl)azepane should be treated with similar
precautions.

It is imperative to consult your institution's Environmental Health and Safety (EHS) department
for specific guidance and to ensure full compliance with local, state, and federal regulations.[1]

Hazard Profile Overview

Based on the characteristics of its structural analogs, 2-(Furan-2-yl)azepane is anticipated to
exhibit the following hazards:

o Flammability: The compound is likely a flammable liquid.[1][3][4]

e Toxicity: Furan and its derivatives can be harmful.[1][2]
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Peroxide Formation: Furan-containing compounds may form explosive peroxides when
exposed to air and light.[1][3][4]

Irritation: Similar chemical structures are known to cause skin and eye irritation.[1][5]

Personal Protective Equipment (PPE)

Before handling 2-(Furan-2-yl)azepane for disposal, ensure the following PPE is worn:

Chemical-resistant gloves (inspect before use).[6]
Safety goggles or a face shield.
A flame-retardant lab coat.[3]

Work in a well-ventilated area or under a chemical fume hood.[3]

Step-by-Step Disposal Procedure

1.

Waste Identification and Classification:

Treat all waste containing 2-(Furan-2-yl)azepane, including pure substance, solutions, and
contaminated materials (e.g., pipette tips, absorbent pads), as hazardous waste.[1][2][7]

. Waste Segregation and Collection:

Do not mix 2-(Furan-2-yl)azepane waste with other waste streams unless explicitly
permitted by your institution's EHS guidelines.[1]

Collect the waste in a designated, properly labeled, and sealed hazardous waste container.
[1] The container should be made of a material compatible with organic compounds.

. Labeling:

The waste container must be clearly labeled with "Hazardous Waste," the full chemical name
"2-(Furan-2-yl)azepane,” and any other relevant hazard warnings (e.g., "Flammable
Liquid").[8]

. Storage:
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o Store the sealed waste container in a designated satellite accumulation area for hazardous
waste.[1]

e The storage area should be cool, dry, well-ventilated, and away from sources of ignition and
light.[3][9]

e Ensure the container is kept tightly closed to prevent the release of vapors.[1]
5. Final Disposal:

» Never dispose of 2-(Furan-2-yl)azepane down the drain or in the regular trash.[1][7] This
can lead to environmental contamination and potential ignition hazards.

» Arrange for the pickup and disposal of the hazardous waste through your institution's EHS
department or a licensed hazardous waste disposal contractor.[1]

Spill Management

In the event of a spill:

Evacuate non-essential personnel from the area.[8]
o Eliminate all ignition sources.[7]
e Ventilate the area.[7]

o For small spills, absorb the chemical with an inert material such as sand or vermiculite.[4][7]

[8]

o Collect the contaminated absorbent material in a sealed container and dispose of it as
hazardous waste.[1]

o For large spills, contact your institution's EHS department immediately.

Quantitative Data for Structurally Related Compounds

While specific quantitative data for 2-(Furan-2-yl)azepane is limited, the table below
summarizes key data for furan to provide a contextual understanding of its potential hazards.
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Property Furan
CAS Number 110-00-9
Flash Point -35 °C/-31 °F[4][10]

Flammability Limits

Lower: 2.3%, Upper: 14.3%

Autoignition Temperature

390 °C / 734 °F[2][10]

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of 2-

(Furan-2-yl)azepane.
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Start: Disposal of
2-(Furan-2-yl)azepane

Wear Appropriate PPE:
- Chemical-resistant gloves
- Safety goggles
- Lab coat

Classify as
Hazardous Waste

Segregate Waste:
Do not mix with other
waste streams

Collect in a Designated,
Labeled, and Sealed
Container

Store in a Designated
Satellite Accumulation Area

Contact EHS for Pickup
and Final Disposal

End: Proper Disposal
Complete

Click to download full resolution via product page

Caption: Disposal workflow for 2-(Furan-2-yl)azepane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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